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Compound of Interest

Compound Name: Cy5 Phosphoramidite

Cat. No.: B12042289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions for working with Cy5 phosphoramidite,

a cyanine dye commonly used in the synthesis of fluorescently labeled oligonucleotides.

Adherence to these guidelines is crucial for ensuring personnel safety and maintaining the

integrity of this reactive chemical.

Hazard Identification and Chemical Properties
Cy5 phosphoramidite is a chemical substance that requires careful handling due to its

potential hazards. While specific toxicity data is limited, the compound is classified as harmful if

swallowed, and can cause skin and serious eye irritation.[1] It may also cause respiratory

irritation.[1] The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Key Chemical and Physical Properties:

A summary of the key chemical and physical properties of Cy5 phosphoramidite is provided in

the table below. This information is essential for proper handling, storage, and emergency

response.
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Property Value Source

Molecular Formula C60H72ClN4O4P [2][3]

Molecular Weight 979.68 g/mol [2]

Appearance
Clear blue (0.1M in

Acetonitrile)

Storage Temperature -20°C

Solubility Soluble in acetonitrile

Hazard Statements

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation. May cause

respiratory irritation.

Precautionary Statements

Wash face, hands and any

exposed skin thoroughly after

handling. Do not eat, drink or

smoke when using this

product. Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area. Wear

protective gloves/eye

protection/face protection.

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize the risk of exposure, appropriate personal protective equipment and engineering

controls must be utilized.

Engineering Controls: Work with Cy5 phosphoramidite should be conducted in a well-

ventilated area, preferably within a chemical fume hood. Local exhaust ventilation should be

used to control the release of any dust or vapors.
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Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Skin Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times. A lab

coat or other protective clothing is also required to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

dust or aerosols, a NIOSH-approved respirator may be necessary.

Detailed Experimental Protocol: Safe Reconstitution
and Handling
This protocol outlines the steps for safely reconstituting and handling Cy5 phosphoramidite
for use in oligonucleotide synthesis.

Materials:

Cy5 phosphoramidite vial

Anhydrous acetonitrile

Syringes and needles

Septum-sealed vials

Personal Protective Equipment (as specified in Section 2)

Chemical fume hood

Procedure:

Preparation: Before starting, ensure you are wearing the appropriate PPE (lab coat, gloves,

and safety glasses) and are working within a certified chemical fume hood.

Equilibration: Allow the vial of Cy5 phosphoramidite to warm to room temperature before

opening to prevent condensation of moisture, which can degrade the product.

Reconstitution:
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Using a clean, dry syringe and needle, carefully pierce the septum of the anhydrous

acetonitrile bottle and draw the required volume. It is critical to use anhydrous solvent as

phosphoramidites are sensitive to moisture.

Slowly inject the anhydrous acetonitrile into the vial containing the Cy5 phosphoramidite.

Gently swirl the vial to ensure the phosphoramidite is completely dissolved. Avoid vigorous

shaking to prevent aerosol formation.

Transfer: If the reconstituted solution needs to be transferred to another vessel (e.g., on an

oligonucleotide synthesizer), use a clean, dry syringe.

Storage of Solution: Store any unused portion of the reconstituted Cy5 phosphoramidite
solution in a tightly sealed, septum-capped vial at -20°C. Protect from light.

Waste Disposal: Dispose of all contaminated materials (syringes, needles, vials, gloves) in a

designated hazardous waste container according to your institution's guidelines.

Decontamination: After handling, thoroughly wash your hands and any potentially

contaminated surfaces.

Storage and Stability
Proper storage is critical to maintain the stability and reactivity of Cy5 phosphoramidite.

Storage Conditions: Store the solid phosphoramidite at -20°C in a dry environment. Keep the

container tightly closed.

Light Sensitivity: Cy5 phosphoramidite is light-sensitive. Protect from prolonged exposure

to light by storing it in an opaque container or in a dark location.

Moisture Sensitivity: Phosphoramidites are highly sensitive to moisture and can degrade

quickly upon exposure. Always handle in a dry environment and use anhydrous solvents.

Thermal Stability: While specific thermal degradation data for Cy5 phosphoramidite is not

readily available, it is known that phosphoramidites, in general, can have variable thermal

stability. Avoid exposure to high temperatures.
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Spill and Emergency Procedures
In the event of a spill or exposure, follow these procedures:

Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.

For a small spill, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in a sealed container for disposal.

For a large spill, contact your institution's environmental health and safety department.

Ventilate the area and wash the spill site after the material has been removed.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area immediately with

soap and plenty of water. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if symptoms persist.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.

Never give anything by mouth to an unconscious person. Seek immediate medical

attention.

Workflow for Safe Handling of Cy5 Phosphoramidite
The following diagram illustrates the key stages and safety considerations in the workflow for

handling Cy5 phosphoramidite.
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Caption: Workflow for the safe handling of Cy5 phosphoramidite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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